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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of
Eicosyltriethylammonium bromide (CAS No. 75222-49-0). Due to the limited availability of
specific experimental data for this compound, this document also furnishes comprehensive,
representative experimental protocols for the determination of its core physicochemical

characteristics.

Core Physical Properties

Eicosyltriethylammonium bromide is a quaternary ammonium salt, a class of compounds
widely utilized as surfactants in various industrial and pharmaceutical applications. Its structure,
featuring a long hydrophobic eicosyl (C20) tail and a hydrophilic triethylammonium head group,
imparts amphiphilic properties that are crucial for its function.

Table 1: Summary of Known Physical Properties of Eicosyltriethylammonium Bromide
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Property Value Source
CAS Number 75222-49-0 [1]
Molecular Formula C26HseBrN [1]
Molecular Weight 462.63 g/mol [1]
Melting Point Data not available N/A
Boiling Point Data not available N/A
Solubility Data not available N/A
Critical Micelle Concentration

Data not available N/A

(CMC)

While specific experimental values for the melting point, boiling point, solubility, and CMC of
Eicosyltriethylammonium bromide are not readily found in the surveyed literature, the
behavior of homologous series of alkyltrimethylammonium and alkyltriethylammonium
bromides can provide an indication of its expected properties. Generally, for long-chain
quaternary ammonium salts, the Critical Micelle Concentration (CMC) decreases as the length
of the alkyl chain increases[2]. Therefore, Eicosyltriethylammonium bromide is expected to
have a very low CMC in aqueous solutions. The solubility in water is also expected to be low
due to its long hydrophobic tail, while it is likely to be more soluble in organic solvents[3].

Experimental Protocols for Property Determination

The following sections detail standardized experimental methodologies for determining the key
physical properties of surfactants like Eicosyltriethylammonium bromide.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline substance, this occurs over a narrow range. The capillary method
is a common and reliable technique for this determination[4][5][6].

Experimental Protocol: Capillary Method

e Sample Preparation:
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o Ensure the Eicosyltriethylammonium bromide sample is thoroughly dry and in a fine
powdered form. If necessary, gently grind the crystals in a mortar and pestle.

o Press the open end of a capillary tube into the powdered sample to collect a small amount
of the compound.

o Tap the sealed end of the capillary tube on a hard surface to compact the powder, aiming
for a sample height of 2-3 mm[5][7].

e Apparatus Setup:

o Insert the filled capillary tube into the sample holder of a melting point apparatus (e.g., a

Mel-Temp or similar digital device).
o Place a calibrated thermometer in the designated port of the apparatus.
e Measurement:

o If the approximate melting point is unknown, perform a rapid preliminary heating to
estimate the melting range.

o For an accurate measurement, start heating at a slow, controlled rate (e.g., 1-2 °C per
minute) when the temperature is about 15-20 °C below the estimated melting point[4].

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the last solid crystal melts (completion of melting). This range is
the melting point of the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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